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Compound of Interest

Compound Name: 4-Chlorobenzoic anhydride

Cat. No.: B1667317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 4-Chlorobenzoic Anhydride. Adherence to these protocols is crucial for

ensuring personal safety and minimizing laboratory hazards associated with this chemical

compound. This document outlines the known hazards, personal protective equipment (PPE)

recommendations, first aid measures, and safe handling procedures.

Hazard Identification and Classification
While a comprehensive Safety Data Sheet (SDS) for 4-Chlorobenzoic Anhydride is not

readily available in the public domain, data from the European Chemicals Agency (ECHA)

provides critical GHS classification information. Based on this, 4-Chlorobenzoic Anhydride is

classified as a substance that causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[1]

GHS Hazard Summary
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictogram:[1]

alt text

Personal Protective Equipment (PPE)
Due to the irritating nature of 4-Chlorobenzoic Anhydride, stringent use of personal protective

equipment is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

is recommended when there is

a risk of splashing.

Protects against dust particles

and splashes, which can

cause serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene)

and a long-sleeved, fully-

buttoned lab coat.

Prevents direct skin contact,

which can lead to irritation.[1]

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

All work should be conducted

in a well-ventilated area,

preferably within a certified

chemical fume hood. If dusts

are generated, a NIOSH-

approved particulate respirator

(e.g., N95) or higher is

recommended.

Minimizes the inhalation of

dust particles that may cause

respiratory tract irritation.[1]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.

Protects feet from potential

spills.

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe working environment.

Handling Procedures
Avoid Contact: Avoid all direct contact with the substance.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.
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Hygiene Practices: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in the work area.

Dust Control: Avoid generating dust. Use appropriate tools and techniques to minimize dust

formation.

Storage Conditions
Container: Keep container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatibilities: Keep away from strong oxidizing agents.

First Aid Measures
In the event of exposure to 4-Chlorobenzoic Anhydride, immediate and appropriate first aid is

critical.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.
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Experimental Workflow and Safety Protocols
The following diagrams illustrate the recommended workflow for safely handling 4-
Chlorobenzoic Anhydride and the appropriate first aid response in case of an exposure

event.
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Safe Handling Workflow for 4-Chlorobenzoic Anhydride

Preparation

Handling

Post-Experiment

Review Safety Data Information

Ensure Fume Hood is Operational

Don Appropriate PPE

Weigh and Transfer inside Fume Hood

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste in Accordance with Regulations

Remove and Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Chlorobenzoic Anhydride.
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First Aid Response for 4-Chlorobenzoic Anhydride Exposure

First Aid Response for 4-Chlorobenzoic Anhydride Exposure

First Aid Response for 4-Chlorobenzoic Anhydride Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 min Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Caption: A decision-making flowchart for first aid procedures in case of exposure.

Disclaimer
The information provided in this guide is based on the GHS classification data available from

the European Chemicals Agency for 4-Chlorobenzoic Anhydride. A comprehensive Safety

Data Sheet (SDS) was not found during the literature search. Therefore, this guide should be

used for informational purposes and as a supplement to, not a replacement for, a complete

SDS and institutional safety protocols. Researchers should exercise caution and consult with

their institution's Environmental Health and Safety (EHS) department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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